1-Benzyl-2-methyl-5-phenylmethoxyindole

• IUPAC Name: 1-benzyl-2-methyl-5-phenylmethoxyindole
• InChI: InChI=1S/C23H21NO/c1-18-14-21-15-22(25-17-20-10-6-3-7-11-20)12-13-23(21)24(18)16-19-8-4-2-5-9-19/h2-15H,16-17H2,1H3
• InChI Key: BNNSCLUQKOLALU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N1CC3=CC=CC=C3)C=CC(=C2)OCC4=CC=CC=C4
• Molecular Formula: C23H21NO
• Molecular Weight: 327.4 g/mol

Description

“1-Benzyl-2-methyl-5-phenylmethoxyindole” is a complex organic compound that contains an indole group, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. The molecule also contains a benzyl group (a benzene ring attached to a CH2 group), a methyl group (CH3), and a phenylmethoxy group (a benzene ring attached to an oxygen atom, which is attached to a CH3 group).

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The indole group is a key structural feature, and the other groups (benzyl, methyl, and phenylmethoxy) would be attached at specific positions on this ring system.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence and position of its functional groups. The indole ring, for example, is a common site of electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular size, and the presence of functional groups all play a role in determining properties like solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. For example, many indole-containing compounds are biologically active and can interact with various enzymes or receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for exposure. Proper handling and storage procedures should be followed to minimize risk.

Future Directions

The future research directions for this compound could include exploring its potential uses in various fields, such as medicinal chemistry, materials science, or synthetic chemistry.